Cas no 382-43-4 (3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid)

3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid is a fluorinated carboxylic acid derivative featuring both a hydroxymethyl and trifluoromethyl group. This compound is of interest in synthetic chemistry due to its unique structural properties, which combine hydrophilicity (hydroxyl group) and lipophilicity (trifluoromethyl group). The presence of fluorine enhances stability and metabolic resistance, making it valuable for pharmaceutical and agrochemical applications. Its bifunctional nature allows for versatile reactivity, serving as an intermediate in the synthesis of fluorinated building blocks or bioactive molecules. The compound’s well-defined structure and purity make it suitable for precision research and industrial processes requiring tailored fluorinated intermediates.
3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid structure
382-43-4 structure
Product Name:3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid
CAS No:382-43-4
MF:C4H5F3O3
MW:158.075912237167
MDL:MFCD00042314
CID:303892
PubChem ID:2775126
Update Time:2025-06-09

3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3,3,3-trifluoro-2-(hydroxymethyl)-
    • 2-(Trifluoromethyl)-3-hydroxypropionic acid
    • 3-HYDROXY-2-TRIFLUOROMETHYLPROPIONIC ACID
    • CS-0316039
    • AKOS005173387
    • DB-049254
    • 382-43-4
    • CS-11584
    • SCHEMBL1234369
    • 3,3,3-trifluoro-2-(hydroxymethyl)propanoic Acid
    • EN300-393586
    • PKKMMANRRSONBS-UHFFFAOYSA-N
    • 3-Hydroxy-2-(trifluoromethyl)propionic acid
    • AC1707
    • MFCD00042314
    • SY025715
    • 3,3,3-trifluoro-2-(hydroxymethyl)propanoicAcid
    • Propanoic acid, 3,3,3-trifluoro-2-(hydroxymethyl)-
    • a-trifluoromethylhydracrylic acid
    • 3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid
    • MDL： MFCD00042314
    • Inchi： InChI=1S/C4H5F3O3/c5-4(6,7)2(1-8)3(9)10/h2,8H,1H2,(H,9,10)
    • InChI Key： PKKMMANRRSONBS-UHFFFAOYSA-N
    • SMILES： OCC(C(F)(F)F)C(=O)O

Computed Properties

  • Exact Mass: 158.01900
  • Monoisotopic Mass: 158.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 273.3±40.0 ºC (760 Torr),
  • Flash Point: 119.1±27.3 ºC,
  • Refractive Index: 1.382
  • Solubility: Dissolution (93 g/l) (25 º C),
  • PSA: 57.53000
  • LogP: 0.24180

3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 34-36-22
  • Safety Instruction： S26; S28; S36/37/39
  • Hazardous Material Identification： C
  • HazardClass：CORROSIVE
  • Risk Phrases：R34

3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC4868-250mg
3-Hydroxy-2-(trifluoromethyl)propanoic acid
 382-43-4 90
250mg
 £209.00 2024-05-26
Apollo Scientific
PC4868-1g
3-Hydroxy-2-(trifluoromethyl)propanoic acid
 382-43-4 90
1g
 £459.00 2024-05-26
Apollo Scientific
PC4868-5g
3-Hydroxy-2-(trifluoromethyl)propanoic acid
 382-43-4 tech
5g
 £725.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y02275-5g
3,3,3-Trifluoro-2-(hydroxymethyl)propanoic acid
 382-43-4 95%
5g
 ¥8859.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y02275-250mg
3,3,3-Trifluoro-2-(hydroxymethyl)propanoic acid
 382-43-4 95%
250mg
 ¥1359.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y02275-1g
3,3,3-Trifluoro-2-(hydroxymethyl)propanoic acid
 382-43-4 95%
1g
 ￥3009.0 2022-04-26
abcr
AB103730-250 mg
3-Hydroxy-2-(trifluoromethyl)propionic acid; .
 382-43-4
250 mg
 €233.30 2023-07-20
abcr
AB103730-1 g
3-Hydroxy-2-(trifluoromethyl)propionic acid; .
 382-43-4
1 g
 €447.00 2023-07-20
TRC
T790365-50mg
3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid
 382-43-4
50mg
 $ 50.00 2022-06-02
TRC
T790365-100mg
3,3,3-Trifluoro-2-(hydroxymethyl)propanoic Acid
 382-43-4
100mg
 $ 65.00 2022-06-02

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